Cas no 77470-76-9 (4-chloro-N-(2,6-dimethylphenyl)butanamide)

• Product Name: 4-chloro-N-(2,6-dimethylphenyl)butanamide
• CAS No: 77470-76-9
• Molecular Formula: C₁₂H₁₆NOCl
• Molecular Weight: 225.71454
• CID: 564387
• PubChem ID: 2064070

4-chloro-N-(2,6-dimethylphenyl)butanamide Properties

Names and Identifiers

• Butanamide,4-chloro-N-(2,6-dimethylphenyl)-
• 4-Chloro-N-(2,6-dimethylphenyl)butanamide
• 4-CHLORO-N-(2,6-DIMETHYL-PHENYL)-BUTYRAMIDE
• SCHEMBL10993023
• DTXSID80366414
• CS-0219872
• 4-CHLORO-N~1~-(2,6-DIMETHYLPHENYL)BUTANAMIDE
• Z56413439
• EN300-05178
• CDA47076
• MFCD00128387
• AKOS000263409
• 77470-76-9

• InChIKey： BDSZSYFXLCPIKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16ClNO/c1-9-5-3-6-10(2)12(9)14-11(15)7-4-8-13/h3,5-6H,4,7-8H2,1-2H3,(H,14,15)
• SMILES： CC1=C(C(=CC=C1)C)NC(=O)CCCCl

Computed Properties

• Exact Mass: 225.09218
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 225.092042
• Heavy Atom Count: 15
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.1
• Refractive Index: 1.557
• Boiling Point: 360.5°C at 760 mmHg
• Flash Point: 171.8°C
• Density: 1.131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides